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Compound of Interest

Compound Name: 2-Aminoethoxydiphenyl borate

Cat. No.: B055388

Proper disposal of 2-Aminoethoxydiphenyl borate (2-APB), a common laboratory chemical,
is critical for ensuring personnel safety and environmental compliance. Due to its hazardous
properties, including potential reproductive toxicity, it cannot be disposed of as common waste.
Adherence to a strict disposal protocol is mandatory.

This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of 2-Aminoethoxydiphenyl borate waste, intended for researchers, scientists, and
drug development professionals.

Hazard Profile and Safety Information

Before handling 2-APB, it is essential to be aware of its associated hazards. This information is
typically found in the Safety Data Sheet (SDS) provided by the manufacturer.
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Hazard Category

Description

Source

GHS Classification

Reproductive toxicity
(Category 1B), Skin irritation,
Serious eye irritation, May
cause respiratory irritation,
Harmful if swallowed.[1][2][3]

[4]

Sigma-Aldrich, Fisher
Scientific, ECHEMI

Signal Word

Danger[2][3]

Sigma-Aldrich, Fisher Scientific

Hazard Statements

H360: May damage fertility or
the unborn child. H302:
Harmful if swallowed. H315:
Causes skin irritation. H319:
Causes serious eye irritation.
H335: May cause respiratory
irritation. H402: Harmful to
aquatic life.[1][2]

ECHEMI, Sigma-Aldrich

Other Hazards

May form combustible dust

concentrations in air.[5]

Global Safety Management

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-APB, including during disposal

procedures.
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Protection Type Specification Rationale

To prevent skin contact and

Hand Protection Appropriate protective gloves. o
irritation.[3][4]

] To protect against dust,
Chemical safety goggles or

Eye/Face Protection ) splashes, and eye irritation.[3]
face shield.
[4]
Skin/Body Protection Protective clothing, lab coat. To prevent skin exposure.[2][3]

] To prevent respiratory irritation
) ] Required when dusts are ] o ]
Respiratory Protection from inhaling fine particulates.
generated.
[2][4]

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of 2-Aminoethoxydiphenyl

borate waste.

Step 1: Waste Characterization and Container Selection

Characterize the Waste: All unused, spilled, or contaminated 2-APB must be treated as
hazardous chemical waste.[6] This includes pure chemical, solutions, and any materials
used for spill cleanup (e.g., absorbent pads, contaminated gloves).

Select a Compatible Container:

o Use a container that is chemically compatible with 2-APB and any solvents used. Glass
containers are often suitable for solvent-based waste.[7]

o The container must be in good condition, with no cracks or leaks, and have a secure,

screw-top cap.[8]

o Ensure the container is large enough for the waste but do not fill it more than 80-90% full
to allow for expansion and prevent spills.[7][9]

Step 2: Labeling the Waste Container
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Proper labeling is a critical regulatory requirement.

o Attach a Hazardous Waste Label: Obtain a hazardous waste label from your institution's
Environmental Health & Safety (EHS) department.

o Complete the Label: As soon as the first drop of waste enters the container, fill out the label
with the following information:[8]

o The words "Hazardous Waste".[8]

o The full chemical name: "2-Aminoethoxydiphenyl borate". Do not use abbreviations or
chemical formulas.[10]

o List all constituents and their approximate percentages.
o The name of the Principal Investigator (PI) or laboratory group.[7]

o The accumulation start date (the date the first waste was added).[9]

Step 3: Waste Collection and Segregation

» Transfer Waste: While wearing appropriate PPE, carefully transfer the 2-APB waste into the
prepared container. Minimize the generation of dust.[4][5]

o Keep Container Closed: The waste container must be securely capped at all times, except
when you are actively adding waste.[8][9] Funnels should not be left in the container
opening.[10]

o Segregate Incompatibles: Store the 2-APB waste container away from incompatible
materials.[9] Based on its SDS, 2-APB waste should not be stored with:

o Strong acids[5]
o Strong bases|[3][5]

o Strong oxidizing agents[3]

Step 4: Spill and Decontamination Procedures
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o Contain the Spill: In case of a spill, contain the material using an inert absorbent.[5]

o Clean the Area: Sweep or scoop up the spilled material and place it into your labeled
hazardous waste container.[4] Avoid creating dust.[1][5]

o Decontaminate: Clean the spill area thoroughly. All cleaning materials (wipes, absorbent
pads, contaminated PPE) must also be disposed of as hazardous waste.

¢ Rinsate: Any rinsate from decontaminating empty containers must be collected and disposed
of as hazardous waste.[6][10]

Step 5: Storage and Disposal

o Designated Storage Area: Store the sealed and labeled waste container in a designated
"Satellite Accumulation Area” (SAA) within your laboratory.[8] This area should be near the
point of generation.[9]

e Secondary Containment: Place the waste container in a secondary containment bin, such as
a plastic tub, to contain any potential leaks.[9][10]

o Request Pickup: Once the container is full or has been in storage for the maximum allowable
time (typically 9-12 months, check with your institution), request a pickup from your EHS or
hazardous waste management department.[6][8][9] Do not transport hazardous waste
yourself.[6]

» Final Disposal: The contents must be disposed of via an approved waste disposal plant; do
not dispose of it with household garbage.[2][3][4][5]

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper
disposal of 2-Aminoethoxydiphenyl borate.
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Caption: Workflow for the safe disposal of 2-APB waste.
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Disclaimer: This document provides general guidelines for the disposal of 2-
Aminoethoxydiphenyl borate. Researchers must always consult their institution's specific
Environmental Health & Safety (EHS) protocols and the chemical's Safety Data Sheet (SDS)
before handling or disposing of any hazardous material, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b055388?utm_src=pdf-body
https://www.benchchem.com/product/b055388?utm_src=pdf-body
https://www.benchchem.com/product/b055388?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-aminoethoxydiphenylborane-pid_Seven41426.html
https://www.sigmaaldrich.com/US/en/sds/sigma/b7901
https://www.fishersci.com/store/msds?partNumber=A74500&productDescription=BORIC+ACID+POWDER+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/Borax.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://a.storyblok.com/f/282001/x/7d2245826b/chemical-waste-disposal-guidelines-research-smh.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://myusf.usfca.edu/sites/default/files/cas-lab-safety-hazardous-waste-guidelines.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b055388#2-aminoethoxydiphenyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b055388#2-aminoethoxydiphenyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b055388#2-aminoethoxydiphenyl-borate-proper-disposal-procedures
https://www.benchchem.com/product/b055388#2-aminoethoxydiphenyl-borate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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